(4aR*,7aS*)-N,N-dimethyl-4-(3-phenylpropanoyl)hexahydrothieno[3,4-b]pyrazine-1(2H)-carboxamide 6,6-dioxide

• IUPAC Name: (4aS,7aR)-N,N-dimethyl-6,6-dioxo-1-(3-phenylpropanoyl)-2,3,4a,5,7,7a-hexahydrothieno[3,4-b]pyrazine-4-carboxamide
• InChI: InChI=1S/C18H25N3O4S/c1-19(2)18(23)21-11-10-20(15-12-26(24,25)13-16(15)21)17(22)9-8-14-6-4-3-5-7-14/h3-7,15-16H,8-13H2,1-2H3/t15-,16+/m0/s1
• InChI Key: QCXGKLYSSSVKNU-JKSUJKDBSA-N
• Canonical SMILES: CN(C)C(=O)N1CCN(C2C1CS(=O)(=O)C2)C(=O)CCC3=CC=CC=C3
• Isomeric SMILES: CN(C)C(=O)N1CCN([C@@H]2[C@H]1CS(=O)(=O)C2)C(=O)CCC3=CC=CC=C3
• Molecular Formula: C18H25N3O4S
• Molecular Weight: 379.5 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to "(4aR*,7aS*)-N,N-dimethyl-4-(3-phenylpropanoyl)hexahydrothieno[3,4-b]pyrazine-1(2H)-carboxamide 6,6-dioxide" involves multi-step reactions, typically starting from basic heterocyclic frameworks. Techniques include one-pot multi-component reactions (MCR) in water, showcasing mild and neutral reaction conditions, high yields, and compliance with green chemistry protocols (Khazaei et al., 2015). This synthetic approach indicates the complex and detailed methodology required to construct such intricate molecules.

Molecular Structure Analysis

The molecular structure of heterocyclic compounds is characterized by their cyclic framework containing at least two different types of atoms (nitrogen, sulfur, oxygen, etc.) in the ring. Detailed structural analysis often involves X-ray crystallography and NMR spectroscopy to elucidate the arrangement of atoms and the stereochemistry of the molecule. The centrosymmetric hydrogen-bonded dimer formation in related structures demonstrates the significance of intermolecular interactions (Kranjc et al., 2012).

Scientific Research Applications

Synthesis and Biological Activities

The chemical compound, due to its complex structure, is involved in various synthetic pathways leading to potential biological activities. For instance, it has been studied for its role in the synthesis of pyrazole and pyrazolopyrimidine derivatives, which are evaluated for their in vitro cytotoxic activity against cancer cells, such as Ehrlich Ascites Carcinoma (EAC) cells. These activities suggest the compound's potential in contributing to the development of new anticancer agents (Hassan et al., 2014).

Antimicrobial and Antidepressant Properties

The compound has also shown promise in the synthesis of derivatives with significant antimicrobial activities against various bacteria and yeasts, highlighting its potential in developing new antibiotics or antimicrobial agents. For example, certain derivatives synthesized using similar compounds have demonstrated marked antidepressant activity compared to traditional treatments, indicating the chemical's utility in synthesizing compounds with potential mental health benefits (Abdel-Aziz et al., 2009).

Antioxidant Properties

Research has also been conducted on the synthesis of compounds with antioxidant activities, where derivatives of the chemical have been found to possess moderate to significant radical scavenging activity. This suggests its role in combating oxidative stress, contributing to the prevention of diseases associated with oxidative damage (Ahmad et al., 2012).

Heterocyclic Synthesis

Furthermore, the compound serves as a precursor in the synthesis of a wide array of heterocyclic compounds, which are crucial in pharmaceutical research and development. These include pyrazoles, pyridines, and pyrimidines, among others, showcasing the compound's versatility and significance in heterocyclic chemistry and its applications in drug development and other areas of medicinal chemistry (Fadda et al., 2012).